Cas no 918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde)

2,5-Difluoro-4-hydroxybenzaldehyde structure

918523-99-6 structure

Product Name:2,5-Difluoro-4-hydroxybenzaldehyde

CAS No:918523-99-6

MF:C₇H₄F₂O₂

MW:158.102269172668

MDL:MFCD04112521

CID:827588

PubChem ID:21966462

Update Time:2025-09-22

2,5-Difluoro-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,5-Difluoro-4-hydroxybenzaldehyde
- 2,5-Difluoro-4-hydroxy-benzaldehyde
- 2,5-Difluoro-4-hydroxybenzaldehyde (ACI)
- FFPHRYLGIPAZBL-UHFFFAOYSA-N
- 918523-99-6
- STL557635
- DTXSID30620952
- CS-W014333
- 2,5-Difluoro-4-hydroxybenzaldehyde;4-Hydroxy-2,5-difluorobenzaldehyde;
- BBL103825
- AS-46006
- DB-011355
- CL8247
- SCHEMBL415162
- SY104444
- MFCD04112521
- AKOS005255151
- MDL： MFCD04112521
- Inchi： 1S/C7H4F2O2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-3,11H
- InChI Key： FFPHRYLGIPAZBL-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=CC(O)=C(F)C=1

Computed Properties

Exact Mass: 158.01800
Monoisotopic Mass: 158.018
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 1.2

Experimental Properties

Color/Form: No data available
Melting Point: 145-148℃
Boiling Point: 232.1±35.0 °C at 760 mmHg
Flash Point: 94.2±25.9 °C
Water Partition Coefficient: Slightly soluble in water.
PSA: 37.30000
LogP: 1.48290
Sensitiveness: Air Sensitive

2,5-Difluoro-4-hydroxybenzaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
Storage Condition：Store at 4°C,-4At ℃Store…Better

2,5-Difluoro-4-hydroxybenzaldehyde Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2,5-Difluoro-4-hydroxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	045012-1g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	99%	1g	￡46.00	2022-02-28
Fluorochem	045012-5g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	99%	5g	￡177.00	2022-02-28
Fluorochem	045012-25g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	99%	25g	￡531.00	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D124138-1g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	98%	1g	¥686.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D124138-250mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	98%	250mg	¥257.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D124138-5g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	98%	5g	¥2883.90	2023-09-03
Alichem	A014000841-250mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	97%	250mg	$470.40	2023-08-31
Alichem	A014000841-500mg	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	97%	500mg	$798.70	2023-08-31
Alichem	A014000841-1g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	97%	1g	$1534.70	2023-08-31
Chemenu	CM308351-5g	2,5-Difluoro-4-hydroxybenzaldehyde	918523-99-6	95+%	5g	$323	2021-06-16

2,5-Difluoro-4-hydroxybenzaldehyde Production Method

Production Method 1

1355968-31-8

918523-99-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Sodium carbonate , Triethylsilane Catalysts: Manganese dichloride Solvents: 1,4-Dioxane ; 4 h, 1 atm, 70 °C

Reference

: An efficient Mn-catalyzed reductive carbonylation of aryl iodides to aryl aldehydes and their benzimidazole and benzoxazoles

Lakshmi, Parvathi K.; Markandeya, Sarma V.; Sridhar, Chidara; Annapurna, N., Synthetic Communications, 2022, 52(15), 1628-1634

Production Method 2

918523-99-6

Reaction Conditions

Reference

: Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 3

918523-98-5

918523-99-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 0.5 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt

Reference

: Pyrrolo[2,3-b]pyridine compounds and methods for kinase modulation, preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 4

918523-98-5

918523-99-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 1 h, -78 °C; -78 °C → rt

Reference

: Pyrrolo[2,3-b]pyridines as kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

2,5-Difluoro-4-hydroxybenzaldehyde Raw materials

2,5-Difluoro-4-hydroxybenzaldehyde Preparation Products

2,5-Difluoro-4-hydroxybenzaldehyde (918523-99-6)

2,5-Difluoro-4-hydroxybenzaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:918523-99-6)2,5-Difluoro-4-hydroxybenzaldehyde

Order Number:A11601

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:57

Price ($):260.0/974.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:918523-99-6)2,5-Difluoro-4-hydroxybenzaldehyde

Purity:99%/99%

Quantity:5g/25g

Price ($):260.0/974.0

Cas no 918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde)

2,5-Difluoro-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,5-Difluoro-4-hydroxybenzaldehyde Security Information

2,5-Difluoro-4-hydroxybenzaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,5-Difluoro-4-hydroxybenzaldehyde Pricemore >>

2,5-Difluoro-4-hydroxybenzaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

2,5-Difluoro-4-hydroxybenzaldehyde Raw materials

2,5-Difluoro-4-hydroxybenzaldehyde Preparation Products

2,5-Difluoro-4-hydroxybenzaldehyde Suppliers

2,5-Difluoro-4-hydroxybenzaldehyde Related Literature

Related Categories

918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde) Related Products